Cas no 146981-02-4 (N-isopropyl-N'-methylethane-1,2-diamine)

• Product Name: N-isopropyl-N'-methylethane-1,2-diamine
• CAS No: 146981-02-4
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 3168279
• PubChem ID: 7171928
• Update Time: 2025-10-29

N-isopropyl-N'-methylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-N-methylethylenediamine
• N-isopropyl-N-methylethane-1,2-diamine
• 1,2-Ethanediamine, N-methyl-N'-(1-methylethyl)-
• N-isopropyl-N'-methylethane-1,2-diamine
• N-Methyl-N'-isopropylethylenediamine
• AKOS005309640
• N-methyl-N'-propan-2-ylethane-1,2-diamine
• N-Methyl-N'-isopropyl ethylenediamine
• SCHEMBL2630682
• EN300-187399
• methyl({2-[(propan-2-yl)amino]ethyl})amine
• F2147-1526
• 146981-02-4

• MDL： MFCD07370007
• Inchi： 1S/C6H16N2/c1-6(2)8-5-4-7-3/h6-8H,4-5H2,1-3H3
• InChI Key： OBUILYJKCCEQEW-UHFFFAOYSA-N
• SMILES： N(CCNC)C(C)C

Computed Properties

• Exact Mass: 116.131348519Da
• Monoisotopic Mass: 116.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.1Ų

Additional information on N-isopropyl-N'-methylethane-1,2-diamine

Introduction to N-isopropyl-N'-methylethane-1,2-diamine (CAS No. 146981-02-4)

N-isopropyl-N'-methylethane-1,2-diamine, a compound with the chemical formula C₆H₁₅N₂, is a significant molecule in the field of pharmaceutical and chemical research. This diamine derivative has garnered attention due to its unique structural properties and potential applications in various biochemical processes. The use of N-isopropyl-N'-methylethane-1,2-diamine has been explored in the development of novel drugs and catalysts, reflecting its versatility and utility.

The compound is characterized by its two amine functional groups, which make it a valuable intermediate in organic synthesis. Specifically, the presence of an isopropyl group at one end and a methyl group at the other end imparts specific reactivity that can be leveraged in drug design and material science. Its molecular structure allows for facile participation in condensation reactions, leading to the formation of complex polymers and heterocyclic compounds.

Recent studies have highlighted the role of diamines like N-isopropyl-N'-methylethane-1,2-diamine in the synthesis of polyamides and polyureas. These polymers are known for their mechanical strength, thermal stability, and biodegradability, making them suitable for applications in coatings, adhesives, and even biomedical materials. The incorporation of this diamine into polymer backbones has been shown to enhance material properties, particularly in environments requiring resistance to hydrolysis and oxidation.

In the realm of pharmaceuticals, N-isopropyl-N'-methylethane-1,2-diamine has been investigated for its potential as a chiral auxiliary or a building block in the synthesis of enantiomerically pure compounds. Chirality is a critical factor in drug design, as many therapeutic agents exhibit stereoselective interactions with biological targets. The ability to produce enantiomerically enriched derivatives using this diamine could significantly impact the development of more effective and selective drugs.

Moreover, the compound has shown promise in catalytic applications. Its bifunctional nature allows it to act as both a ligand and a reactant in transition metal-catalyzed reactions. This dual functionality has been exploited in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental to constructing complex organic molecules. The use of N-isopropyl-N'-methylethane-1,2-diamine as a ligand has been reported to improve reaction yields and selectivity, underscoring its importance in synthetic chemistry.

Advances in computational chemistry have further enhanced our understanding of N-isopropyl-N'-methylethane-1,2-diamine's reactivity. Molecular modeling studies have predicted new synthetic pathways and provided insights into its interaction with other molecules. These computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery and material development. The combination of theoretical calculations and empirical data has led to more efficient synthetic strategies that leverage the unique properties of this diamine.

The industrial relevance of N-isopropyl-N'-methylethane-1,2-diamine extends beyond academic research. Its incorporation into industrial processes has the potential to streamline the production of high-value chemicals and pharmaceuticals. For instance, its use as a monomer in polymer synthesis could reduce costs associated with traditional methods while improving product performance. This aligns with broader trends toward sustainable chemistry practices that emphasize efficiency and environmental responsibility.

Future research directions for N-isopropyl-N'-methylethane-1,2-diamine may include exploring its role in green chemistry initiatives. The development of eco-friendly synthetic routes that minimize waste and energy consumption is a priority in modern chemical manufacturing. By optimizing processes that utilize this diamine derivative, scientists can contribute to more sustainable practices without compromising on yield or quality.

In conclusion,N-isopropyl-N'-methylethane-1,2-diamine (CAS No. 146981-02-4) represents a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it valuable for polymer synthesis, drug development, and catalysis. As research continues to uncover new applications for this molecule, N-isopropyl-N'-methylethane-1,2-diamine is poised to play an increasingly important role in advancing scientific innovation.